1-t-Butoxycarbonyl-4-(4-fluorobenzyloxymethyl)piperidine

• CAS No.: 123855-52-7
• Molecular Formula: C18H26FNO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: tert-butyl 4-[(4-fluorophenyl)methoxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H26FNO3/c1-18(2,3)23-17(21)20-10-8-15(9-11-20)13-22-12-14-4-6-16(19)7-5-14/h4-7,15H,8-13H2,1-3H3
• InChI Key: IIZRWCVJYCSMLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)COCC2=CC=C(C=C2)F

Description

1-t-Butoxycarbonyl-4-(4-fluorobenzyloxymethyl)piperidine is a useful research compound. Its molecular formula is C18H26FNO3 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.75 g (6.02 mmol) of 4-fluorobenzylbromide and 0.58 g (2.7 mmol) of 1-t-butoxycarbonyl-4-hydroxymethylpiperidine in 5 mL of THF was added 0.136 g (5.4 mmol) of NaH in 3 portions over 30 min. After 3.5 h, 50 mL of H2O was added to the reaction mixture and it was extracted with ethyl acetate. The combined organic fractions were washed with sat'd Nacl solution, dried over MgSO4, filtered and the filtrate was concentrated. The residue was purified by chromatography (silica, hexanes:ethyl aceate, 4:1) to give 0.84 g of the title compound.